1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine

• IUPAC Name: 1-(6-ethoxynaphthalen-2-yl)sulfonyl-2-methylpiperidine
• InChI: InChI=1S/C18H23NO3S/c1-3-22-17-9-7-16-13-18(10-8-15(16)12-17)23(20,21)19-11-5-4-6-14(19)2/h7-10,12-14H,3-6,11H2,1-2H3
• InChI Key: YMHMKLIDDVTHBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C=C(C=C2)S(=O)(=O)N3CCCCC3C
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol

Description

1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine is a chemical compound that belongs to the class of sulfonyl-containing piperidines. It has been widely studied for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience. The compound is known for its unique mechanism of action and its ability to modulate various biological processes.

Mechanism of Action

The mechanism of action of 1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine involves the modulation of ion channels and receptor function. The compound has been shown to modulate the activity of various ion channels such as voltage-gated calcium channels and potassium channels. It has also been shown to modulate the function of various receptors such as GABA receptors and glutamate receptors.
Biochemical and Physiological Effects
1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine has been shown to have various biochemical and physiological effects. The compound has been shown to modulate neurotransmitter release, which can affect synaptic transmission and neuronal function. It has also been shown to affect ion channel activity, which can affect neuronal excitability and synaptic transmission. Additionally, the compound has been shown to affect receptor function, which can affect various biological processes such as synaptic plasticity and learning and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine in lab experiments include its unique mechanism of action and its ability to modulate various biological processes. The compound has been shown to be effective in modulating ion channel activity and receptor function, making it a useful tool in the study of various diseases and biological processes. However, the compound also has limitations, such as its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine. One direction is to further explore its potential applications in the study of neurological disorders such as epilepsy and Parkinson's disease. Another direction is to investigate its potential as a therapeutic agent for these disorders. Additionally, further research is needed to better understand the compound's mechanism of action and its effects on various biological processes.

Synthesis Methods

The synthesis of 1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine involves the reaction of 6-ethoxy-2-naphthalenesulfonyl chloride with 2-methylpiperidine in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the product is purified by column chromatography.

Scientific Research Applications

1-[(6-ethoxy-2-naphthyl)sulfonyl]-2-methylpiperidine has been extensively studied for its potential applications in scientific research. It has been shown to modulate various biological processes such as neurotransmitter release, ion channel activity, and receptor function. The compound has been used as a tool in the study of various diseases such as epilepsy, Parkinson's disease, and Alzheimer's disease.